6-Amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459153-37-8
VCID:
VC0459306
InChI:
InChI=1S/C20H19N5O2/c1-26-16-5-3-4-13(18(16)27-2)17-15-9-25-7-6-12(15)14(8-21)19(24)20(17,10-22)11-23/h3-6,15,17,25H,7,9,24H2,1-2H3/t15-,17+/m0/s1
SMILES:
COC1=CC=CC(=C1OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N
Molecular Formula:
C20H19N5O2
Molecular Weight:
361.4g/mol
6-Amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459153-37-8
Main Products
VCID: VC0459306
Molecular Formula: C20H19N5O2
Molecular Weight: 361.4g/mol
| CAS No. | 459153-37-8 |
|---|---|
| Product Name | 6-Amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C20H19N5O2 |
| Molecular Weight | 361.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-1H-isoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C20H19N5O2/c1-26-16-5-3-4-13(18(16)27-2)17-15-9-25-7-6-12(15)14(8-21)19(24)20(17,10-22)11-23/h3-6,15,17,25H,7,9,24H2,1-2H3/t15-,17+/m0/s1 |
| Standard InChIKey | ZIUNGNSFWYVVBV-DOTOQJQBSA-N |
| Isomeric SMILES | COC1=CC=CC(=C1OC)[C@@H]2[C@H]3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| SMILES | COC1=CC=CC(=C1OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| Canonical SMILES | COC1=CC=CC(=C1OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
| PubChem Compound | 1390105 |
| Last Modified | Nov 11 2021 |
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